Cas no 2094610-47-4 (1-{4-[2-(2,5-Dimethylphenoxy)propanoyl]piperazin-1-yl}but-2-yn-1-one)

• Product Name: 1-{4-[2-(2,5-Dimethylphenoxy)propanoyl]piperazin-1-yl}but-2-yn-1-one
• CAS No: 2094610-47-4
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 6298741
• PubChem ID: 122159967
• Update Time: 2025-05-19

1-{4-[2-(2,5-Dimethylphenoxy)propanoyl]piperazin-1-yl}but-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-6644767
• Z2013652596
• 2094610-47-4
• 1-{4-[2-(2,5-dimethylphenoxy)propanoyl]piperazin-1-yl}but-2-yn-1-one
• AKOS033732710
• 1-[4-[2-(2,5-dimethylphenoxy)propanoyl]piperazin-1-yl]but-2-yn-1-one
• 1-{4-[2-(2,5-Dimethylphenoxy)propanoyl]piperazin-1-yl}but-2-yn-1-one

• Inchi： 1S/C19H24N2O3/c1-5-6-18(22)20-9-11-21(12-10-20)19(23)16(4)24-17-13-14(2)7-8-15(17)3/h7-8,13,16H,9-12H2,1-4H3
• InChI Key： JPVQKGGMKHMQJD-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=CC=1C)C(C)C(N1CCN(C(C#CC)=O)CC1)=O

Computed Properties

• Exact Mass: 328.17869263g/mol
• Monoisotopic Mass: 328.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-{4-[2-(2,5-Dimethylphenoxy)propanoyl]piperazin-1-yl}but-2-yn-1-one

1-{4-[2-(2,5-Dimethylphenoxy)propanoyl]piperazin-1-yl}but-2-yn-1-one: A Comprehensive Overview

The compound 1-{4-[2-(2,5-Dimethylphenoxy)propanoyl]piperazin-1-yl}but-2-yn-1-one (CAS No. 2094610-47-4) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperazine ring, a butyronitrile group, and a 2,5-dimethylphenoxy substituent. The combination of these structural elements contributes to its diverse reactivity and functional properties.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery and development. Piperazine, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. In the case of 1-{4-[2-(2,5-Dimethylphenoxy)propanoyl]piperazin-1-yl}but-2-yn-1-one, the piperazine ring is further substituted with a propanoyl group attached to a dimethylphenoxy moiety, which enhances its pharmacokinetic properties and bioavailability.

The butyronitrile group in this compound plays a crucial role in its chemical reactivity. This group can undergo various transformations, such as nucleophilic addition and elimination reactions, making it versatile in synthetic chemistry. Additionally, the presence of the dimethylphenoxy substituent introduces steric and electronic effects that influence the compound's stability and solubility. Recent research has shown that such substituents can also modulate the compound's interaction with biological systems, making it a promising candidate for therapeutic applications.

One of the most exciting developments involving this compound is its potential use in the development of novel anticancer agents. Studies have demonstrated that certain piperazine derivatives exhibit selective cytotoxicity against cancer cells while sparing normal cells. The unique structure of 1-{4-[2-(2,5-Dimethylphenoxy)propanoyl]piperazin-1-yl}but-2-yn-1-one suggests that it could serve as a scaffold for designing more potent and selective anticancer drugs. Researchers are currently exploring its ability to inhibit key enzymes involved in cell proliferation and apoptosis.

Beyond its pharmaceutical applications, this compound also holds promise in materials science. The combination of a rigid piperazine ring and a flexible butyronitrile group makes it an attractive candidate for use in polymer synthesis. Recent experiments have shown that derivatives of this compound can form self-assembled monolayers with tunable properties, which could be useful in creating advanced materials for electronics and sensors.

In terms of synthesis, the preparation of 1-{4-[2-(2,5-Dimethylphenoxy)propanoyl]piperazin-1-yl}but-2-yneone involves a multi-step process that combines principles from organic chemistry and catalysis. The key steps include the formation of the piperazine ring through cyclization reactions, followed by substitution with the propanoyl group and subsequent introduction of the dimethylphenoxy substituent. Recent advancements in catalytic methods have significantly improved the yield and purity of this synthesis pathway.

From an environmental standpoint, researchers are also investigating the biodegradability and eco-friendly properties of this compound. Given its complex structure, understanding its fate in natural environments is crucial for ensuring sustainable chemical practices. Preliminary studies suggest that under certain conditions, this compound can undergo microbial degradation, though further research is needed to fully characterize its environmental impact.

In conclusion, 1-{4-[2-(2,5-Dimethylphenoxy)propanoyl]piperazin-1-yld}butyronitrileone (CAS No. 2094610-) represents a fascinating intersection of organic chemistry and materials science. Its unique structure endows it with diverse functional properties that make it a valuable tool in drug discovery, polymer synthesis, and beyond. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.